Cas no 1005302-89-5 (3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide)

3-Cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide is a specialized organic compound featuring a cyclopentyl group and a tetrazole moiety linked via a propanamide bridge. Its structural complexity, including the 3,4-dimethylphenyl substitution on the tetrazole ring, suggests potential utility in medicinal chemistry or as an intermediate in pharmaceutical synthesis. The compound’s design may offer advantages such as enhanced binding affinity or metabolic stability due to the hydrophobic cyclopentyl and aromatic dimethylphenyl groups. Its tetrazole component could contribute to bioisosteric properties, making it a candidate for drug discovery applications. Further research is required to fully elucidate its pharmacological or synthetic potential.

3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide structure

1005302-89-5 structure

Product Name:3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide

CAS No:1005302-89-5

MF:C₁₈H₂₅N₅O

MW:327.424003362656

CID:6022280

PubChem ID:18565507

Update Time:2025-10-17

3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

- 3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
- 3-cyclopentyl-N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]propanamide
- 1005302-89-5
- 3-cyclopentyl-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)propanamide
- F2070-0016
- AKOS005001306
- Inchi： 1S/C18H25N5O/c1-13-7-9-16(11-14(13)2)23-17(20-21-22-23)12-19-18(24)10-8-15-5-3-4-6-15/h7,9,11,15H,3-6,8,10,12H2,1-2H3,(H,19,24)
- InChI Key： ODCLZVSARQCSKY-UHFFFAOYSA-N
- SMILES： C(NCC1N(C2=CC=C(C)C(C)=C2)N=NN=1)(=O)CCC1CCCC1

Computed Properties

Exact Mass: 327.20591044g/mol
Monoisotopic Mass: 327.20591044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 72.7Å²

3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2070-0016-2μmol	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2070-0016-5μmol	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2070-0016-10μmol	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2070-0016-20μmol	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2070-0016-1mg	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2070-0016-2mg	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2070-0016-3mg	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2070-0016-4mg	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2070-0016-5mg	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2070-0016-10mg	3-cyclopentyl-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide	1005302-89-5	90%+	10mg	$79.0	2023-05-16